Cas no 142717-68-8 (Phenol, 4,4'-(1,3-isobenzofurandiyl)bis-)

• Product Name: Phenol, 4,4'-(1,3-isobenzofurandiyl)bis-
• CAS No: 142717-68-8
• MF: C₂₀H₁₄O₃
• MW: 302.323365688324
• CID: 1311824
• PubChem ID: 69305563
• Update Time: 2025-04-20

Phenol, 4,4'-(1,3-isobenzofurandiyl)bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-(1,3-isobenzofurandiyl)bis-
• 4-[3-(4-hydroxyphenyl)-2-benzofuran-1-yl]phenol
• 142717-68-8
• SCHEMBL5085585
• DTXSID40740211
• 4,4'-(2-Benzofuran-1,3-diyl)diphenol

• Inchi： 1S/C20H14O3/c21-15-9-5-13(6-10-15)19-17-3-1-2-4-18(17)20(23-19)14-7-11-16(22)12-8-14/h1-12,21-22H
• InChI Key： RJCJHNVTYLPTFW-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=C2C=CC=CC2=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 302.09432
• Monoisotopic Mass: 302.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 53.6